4'-(4-Formylphenyl)-2'-methyl-[1,1'-biphenyl]-4-carbaldehyde

Specification

• Molecular Formula: C21H16O2
• Molecular Weight: 300.3 g/mol
• IUPAC Name: 4-[4-(4-formylphenyl)-3-methylphenyl]benzaldehyde
• Standard InChI: InChI=1S/C21H16O2/c1-15-12-20(18-6-2-16(13-22)3-7-18)10-11-21(15)19-8-4-17(14-23)5-9-19/h2-14H,1H3
• Standard InChI Key: AYQLKZPTRGFNRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC=C(C=C2)C=O)C3=CC=C(C=C3)C=O

Introduction

4'-(4-Formylphenyl)-2'-methyl-[1,1'-biphenyl]-4-carbaldehyde is a complex organic compound with a molecular formula of C21H16O2 and a molecular weight of 300.3 g/mol. This compound belongs to the biphenyl family, which is known for its diverse applications in chemistry and materials science. The presence of formyl groups (-CHO) and a methyl substituent on the biphenyl backbone makes it an interesting candidate for further chemical modifications and applications.

Chemical Identifiers:

Identifier	Value
PubChem CID	101771320
Molecular Formula	C21H16O2
Molecular Weight	300.3 g/mol
CAS Number	869959-16-0
InChIKey	AYQLKZPTRGFNRY-UHFFFAOYSA-N

Synthesis and Applications

While specific synthesis methods for 4'-(4-Formylphenyl)-2'-methyl-[1,1'-biphenyl]-4-carbaldehyde are not detailed in the available literature, compounds within the biphenyl family are often synthesized through Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed reactions. The formyl groups in this compound can be further modified to create derivatives with potential applications in organic electronics, pharmaceuticals, or as intermediates in the synthesis of more complex molecules.

Safety and Handling

Given the lack of specific safety data for this compound, general precautions should be taken when handling organic compounds with aldehyde groups. These include wearing protective clothing, gloves, and working in a well-ventilated area to avoid inhalation of potentially irritating vapors.

Research Findings and Future Directions

Research on biphenyl derivatives often focuses on their optical and electronic properties, making them candidates for applications in OLEDs, sensors, and other optoelectronic devices. While specific studies on 4'-(4-Formylphenyl)-2'-methyl-[1,1'-biphenyl]-4-carbaldehyde are not available, its structure suggests potential for similar applications. Future research could explore its synthesis, optical properties, and potential uses in materials science.